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Compound of Interest

Compound Name: Nickel diethyldithiocarbamate

Cat. No.: B083840

An In-depth Technical Guide on the Core Chemical Properties of Nickel
Diethyldithiocarbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel diethyldithiocarbamate, with the chemical formula Ni(S2CNEt2)2, is an organometallic
coordination complex.[1] This compound is composed of a central nickel(ll) ion coordinated to
two bidentate diethyldithiocarbamate ligands through their sulfur atoms.[2] It typically presents
as a green crystalline powder.[3][4] The square-planar geometry of nickel
bis(diethyldithiocarbamate) is a key structural feature.[1][5] This compound has garnered
significant interest in various fields, including its use as a precursor for nickel sulfide materials,
as a catalyst in organic reactions, and for its potential applications in drug development due to
its redox properties and biological activities.[5]

Core Chemical and Physical Properties

The fundamental chemical and physical properties of nickel diethyldithiocarbamate are
summarized in the table below, providing a consolidated reference for key quantitative data.
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Property Value

Molecular Formula C10H20N2NiS4[4][6][7]

Molecular Weight 355.22 g/mol [3][7]

Appearance Green to dark green crystals or powder[3][4]
Melting Point 259 °C[4][61[8]

Boiling Point 383.2 °C (estimate)[4][6][8]

Density 1.41 g/cm3[1]

Insoluble in water, soluble in organic solvents

Solubility ]
like chloroform.[1][6]

CAS Number 14267-17-5[5][6][7]

Experimental Protocols
Synthesis of Nickel Diethyldithiocarbamate

A common and straightforward method for the synthesis of nickel diethyldithiocarbamate is
through a precipitation reaction.[1]

Materials:

Nickel(ll) chloride hexahydrate (NiClz:6H20)

Sodium diethyldithiocarbamate (NaSz2CNEtz)

Deionized water

Ethanol (optional, for aqueous-ethanolic media)[5]

Chloroform (for purification)[5]

Procedure:
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» Prepare separate aqueous solutions of nickel(ll) chloride hexahydrate and sodium
diethyldithiocarbamate. A 2:1 molar ratio of the sodium diethyldithiocarbamate ligand to the
nickel(ll) salt is typically used to ensure complete complexation.[5]

o Combine the two aqueous solutions. A greenish solid of nickel diethyldithiocarbamate will
precipitate immediately.[1] The reaction is generally carried out at room temperature.[5]

o Collect the resulting solid product by filtration.[5]

 For purification, the crude product can be redissolved in a suitable organic solvent, such as
chloroform.[5]

» Any remaining aqueous phase should be discarded.[5]

» The purified nickel diethyldithiocarbamate can be recovered from the organic solvent.

Spectroscopic and Structural Characterization

3.2.1. Single-Crystal X-ray Diffraction: Single-crystal X-ray diffraction is a definitive method to
determine the solid-state structure of nickel diethyldithiocarbamate. This technique has
confirmed the square planar or slightly distorted square planar geometry around the central
nickel(ll) ion.[1][5]

3.2.2. Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the coordination of the
diethyldithiocarbamate ligand to the nickel ion. A single sharp band in the region of 1010-1029
cm~1is indicative of the bidentate coordination of the ligand through both sulfur atoms.[9] The
thioureide (vC—N) band, typically observed between 1478-1527 cm™1, indicates the partial
double bond character of the S2C—N bond.[9]

3.2.3. UV-Visible Spectroscopy: UV-Visible spectroscopy provides information about the
electronic transitions within the complex. The electronic spectra of nickel(ll) dithiocarbamate
complexes can help in determining the coordination geometry.[10]

3.2.4. Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy can
be used to confirm the structure of the organic ligand framework of the complex.[9]

Electrochemical Analysis: Cyclic Voltammetry
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The electrochemical behavior of nickel diethyldithiocarbamate can be investigated using
cyclic voltammetry.[9][11] This technique helps in understanding the redox processes of the
complex, particularly the Ni(I1)/Ni(l) reduction and the Ni(ll) to Ni(IV) oxidation.[5][9] The
experiments are typically carried out in an organic solvent like acetonitrile or dichloromethane
containing a supporting electrolyte such as tetrabutylammonium tetrafluoroborate.[9][11]

Mandatory Visualizations
Experimental Workflow: Synthesis and Characterization
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Diagram 1: Experimental Workflow for Nickel Diethyldithiocarbamate

Click to download full resolution via product page

Caption: Diagram 1: Experimental Workflow for Nickel Diethyldithiocarbamate.
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Redox Behavior of Nickel Diethyldithiocarbamate
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Diagram 2: Redox States of Nickel Diethyldithiocarbamate
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Caption: Diagram 2: Redox States of Nickel Diethyldithiocarbamate.

Proposed Mechanism of Action in Cancer Cells
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Diagram 3: Inhibition of 26S Proteasome
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Caption: Diagram 3: Inhibition of 26S Proteasome.

Applications in Research and Drug Development
Precursor for Nanomaterial Synthesis

Nickel diethyldithiocarbamate serves as a single-source precursor for the synthesis of nickel
sulfide (NiS) and nickel oxide nanopatrticles.[5][12] Through thermal decomposition
(thermolysis), the complex breaks down to form these nanomaterials.[5] The morphology and
crystalline phase of the resulting nanoparticles can be controlled by adjusting the
decomposition conditions, such as temperature and atmosphere.[5]

Catalysis

The ability of nickel diethyldithiocarbamate to facilitate electron transfer processes makes it
a promising catalyst in various organic reactions.[5] Its unique redox properties are central to its
catalytic activity.[5]

Biological Activity and Drug Development
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Dithiocarbamates and their metal complexes have been investigated for a range of biological
activities, including as antifungal and antibacterial agents.[10][13] Nickel
diethyldithiocarbamate, in particular, has been studied for its effects on cancer cells.
Research has shown that related copper and zinc diethyldithiocarbamate complexes are active
against the 26S proteasome in breast cancer cells, suggesting a potential mechanism of
action.[14][15] While the nickel complex was found to be less active in this specific study, the
broader class of dithiocarbamates continues to be of interest in drug discovery.[14] One
proposed mechanism of action for some metal dithiocarbamate complexes is the inhibition of
the JAMM domain in the 19S regulatory particle of the 26S proteasome.[14][15] Additionally,
diethyldithiocarbamate is known to be an effective chemoprotective agent.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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